Cas no 1145-32-0 (Benzoylglycylglycine)

• Product Name: Benzoylglycylglycine
• CAS No: 1145-32-0
• Molecular Formula: C₁₁H₁₂N₂O₄
• Molecular Weight: 236.2240
• MDL: MFCD00046538
• CID: 150363
• PubChem ID: 87563336

Benzoylglycylglycine Properties

Names and Identifiers

• Glycine,N-benzoylglycyl-
• Benzoylglycylglycine
• Bz-Gly-Gly-OH
• Hippuryl-Gly-OH
• 2-[(2-benzamidoacetyl)amino]acetic acid
• BENZOYL-GLYCYL-GLYCINE
• Hippurylglycine
• N-Hippurylglycine
• Glycine, N-hippuroyl-
• Glycine, N-(N-benzoylglycyl)-
• 2-(2-Benzamidoacetamido)Acetic Acid
• n-benzoylglycylglycine
• Hippuryl-Gly
• Benzoylglycylglycin
• Glycine, N-benzoylglycyl-
• N-(N-Benzoylglycyl)glycine
• NCIOpen2_005734
• N-(phenylcarbonyl)glycylglycine
• Glycine
• Glycine, N-hippuroyl- (8CI)
• FWYPSSZPXQVFRB-UHFFFAOYSA-
• 2-[[2-(benzoylamino)acetyl]amino]acetic acid
• SR-01000400697-1
• InChI=1/C11H12N2O4/c14-9(12-7-10(15)16)6-13-11(17)8-4-2-1-3-5-8/h1-5H,6-7H2,(H,12,14)(H,13,17)(H,15,16)
• AS-58477
• A894191
• SR-01000400697
• NSC-89164
• 1145-32-0
• NSC89164
• FWYPSSZPXQVFRB-UHFFFAOYSA-N
• T70102
• MFCD00046538
• 2-[2-(phenylformamido)acetamido]acetic acid
• SCHEMBL7515133
• NSC 89164
• AKOS000186396
• B0203
• FT-0633401
• DTXSID70150748
• CHEMBL452143
• ([(Benzoylamino)acetyl]amino)acetic acid #
• CS-0313311
• [2-(phenylformamido)acetamido]acetic acid
• STK387491
• Benzoyl-glycyl-glycine
• DB-041221

• MDL： MFCD00046538
• InChIKey： FWYPSSZPXQVFRB-UHFFFAOYSA-N
• Inchi： 1S/C11H12N2O4/c14-9(12-7-10(15)16)6-13-11(17)8-4-2-1-3-5-8/h1-5H,6-7H2,(H,12,14)(H,13,17)(H,15,16)
• SMILES： O=C(C([H])([H])N([H])C(C1C([H])=C([H])C([H])=C([H])C=1[H])=O)N([H])C([H])([H])C(=O)O[H]

Computed Properties

• Exact Mass: 216.05300
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 5
• Monoisotopic Mass: 236.08
• Heavy Atom Count: 17
• Complexity: 298
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.3
• Tautomer Count: 4
• Surface Charge: 0
• Topological Polar Surface Area: 95.5

Experimental Properties

• LogP: 2.05440
• PSA: 61.31000
• Refractive Index: 1.569
• Boiling Point: 637.1°Cat760mmHg
• Melting Point: 206 °C
• Flash Point: 339.1°C
• Color/Form: Not determined
• Solubility: Not determined
• Density: 1.313

Benzoylglycylglycine Security Information

• WGK Germany：3
• Safety Instruction： S26-S36/37/39
• Risk Phrases：R36/37/38
• Storage Condition：-15°C

Benzoylglycylglycine Customs Data

• HS CODE：2933399090
• Customs Data：

  China Customs Code:

  2933399090

  Overview:

  2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%